Cas no 1000507-50-5 (2-(3-fluoro-5-methoxyphenyl)ethan-1-ol)

• Product Name: 2-(3-fluoro-5-methoxyphenyl)ethan-1-ol
• CAS No: 1000507-50-5
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 6612034
• PubChem ID: 55265934
• Update Time: 2025-11-07

2-(3-fluoro-5-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-5-methoxyphenyl)ethan-1-ol
• 2-(3-fluoro-5-methoxyphenyl)ethanol
• AKOS006310350
• SCHEMBL23343786
• 1000507-50-5
• EN300-1637721

• Inchi： 1S/C9H11FO2/c1-12-9-5-7(2-3-11)4-8(10)6-9/h4-6,11H,2-3H2,1H3
• InChI Key： BMGLPYMIMYMQNF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCO)OC

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-fluoro-5-methoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-(3-fluoro-5-methoxyphenyl)ethan-1-ol (CAS No. 1000507-50-5): Properties, Applications, and Industry Insights

2-(3-fluoro-5-methoxyphenyl)ethan-1-ol, identified by its CAS number 1000507-50-5, is a fluorinated aromatic alcohol with significant relevance in pharmaceutical and fine chemical synthesis. This compound features a unique structural combination of a fluoro substituent and a methoxy group on a phenyl ring, attached to an ethanol moiety. Its molecular formula, C₉H₁₁FO₂, and precise steric configuration make it a valuable intermediate in drug discovery, particularly for targeting neurological and metabolic disorders—a trending focus in AI-driven drug development and precision medicine.

In recent years, the demand for fluorinated building blocks like 2-(3-fluoro-5-methoxyphenyl)ethan-1-ol has surged due to their enhanced bioavailability and metabolic stability, attributes highly sought after in next-generation therapeutics. Researchers frequently search for "fluoro-phenyl ethanol derivatives" or "CAS 1000507-50-5 solubility" to optimize reaction conditions, reflecting its role in green chemistry and sustainable synthesis. The compound’s logP (~1.8) and moderate polarity enable its use in lipophilic formulations, aligning with industry shifts toward nanocarrier drug delivery systems.

The synthesis of 2-(3-fluoro-5-methoxyphenyl)ethan-1-ol typically involves Grignard reactions or reductive alkylation of corresponding aldehydes, with yields optimized via microwave-assisted techniques—a hot topic in high-throughput organic synthesis. Analytical characterization by NMR (notably ¹⁹F-NMR) and HPLC-MS ensures purity, critical for compliance with ICH Q3D guidelines for elemental impurities. These protocols address common user queries like "how to characterize fluorinated aromatics" or "CAS 1000507-50-5 spectral data."

Beyond pharmaceuticals, this compound finds niche applications in liquid crystal materials and flavor/fragrance precursors, leveraging its aromatic stability and low toxicity. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a versatile scaffold for materials science innovations. With the rise of bio-based solvents, its environmental footprint is increasingly scrutinized, prompting studies on biodegradability—addressing search trends like "eco-friendly fluorochemicals."

Regulatory-wise, 2-(3-fluoro-5-methoxyphenyl)ethan-1-ol is not classified under restricted categories, but proper GHS labeling (e.g., H315/H319 for mild skin/eye irritation) ensures safe handling. Storage recommendations (2-8°C under inert atmosphere) and compatibility with glass/PTFE containers are frequently searched topics, underscoring its practical handling nuances.

In conclusion, CAS 1000507-50-5 exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. As AI tools accelerate molecular property prediction, compounds like this will remain pivotal in addressing global health and technology challenges, from neurodegenerative disease research to smart material engineering.